Cas no 2060045-18-1 (4-(2-bromoethanesulfonyl)pyridine)

• Product Name: 4-(2-bromoethanesulfonyl)pyridine
• CAS No: 2060045-18-1
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD30500216
• CID: 5212609
• PubChem ID: 125456229
• Update Time: 2025-07-23

4-(2-bromoethanesulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(2-bromoethyl)sulfonyl]-
• 4-(2-bromoethanesulfonyl)pyridine

• MDL： MFCD30500216
• Inchi： 1S/C7H8BrNO2S/c8-3-6-12(10,11)7-1-4-9-5-2-7/h1-2,4-5H,3,6H2
• InChI Key： ITKDQEBQLJRZEE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(S(CCBr)(=O)=O)=C1

Additional information on 4-(2-bromoethanesulfonyl)pyridine

Comprehensive Overview of 4-(2-bromoethanesulfonyl)pyridine (CAS No. 2060045-18-1): Properties, Applications, and Industry Relevance

4-(2-bromoethanesulfonyl)pyridine (CAS No. 2060045-18-1) is a specialized sulfonyl-based pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromoethylsulfonyl functional group, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications in cross-coupling reactions, drug discovery, and material science, aligning with current trends in green chemistry and precision synthesis.

The molecular formula of 4-(2-bromoethanesulfonyl)pyridine (C₇H₈BrNO₂S) highlights its potential as a reactive intermediate. Researchers frequently explore its role in click chemistry and bioconjugation, addressing modern demands for high-efficiency catalysts and low-waste processes. With the rise of AI-driven molecular design, this compound's structure-activity relationships (SAR) are increasingly studied through computational modeling tools like DFT calculations.

In the context of sustainable chemistry, 4-(2-bromoethanesulfonyl)pyridine exemplifies how halogenated sulfones can enable atom-economical transformations. Recent publications emphasize its utility in C–H functionalization reactions, a hot topic in organic synthesis forums. The compound's electron-withdrawing sulfonyl group enhances reactivity in nucleophilic substitutions, making it valuable for constructing heterocyclic scaffolds prevalent in FDA-approved drugs.

From an industrial perspective, CAS 2060045-18-1 is often discussed alongside flow chemistry applications, where its controlled reactivity supports continuous manufacturing paradigms. The pharmaceutical industry particularly values such intermediates for developing targeted therapies, especially in kinase inhibitor research. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control during its production.

Emerging studies link 4-(2-bromoethanesulfonyl)pyridine derivatives to bioorthogonal chemistry, addressing the growing need for non-invasive imaging probes in diagnostic applications. Its compatibility with microwave-assisted synthesis also positions it favorably for high-throughput screening platforms. As patent analyses reveal, modifications of this core structure appear in innovations related to OLED materials and conductive polymers.

Environmental considerations drive research into degradation pathways of bromoethanesulfonyl compounds, with advanced oxidation processes (AOPs) showing promise for wastewater treatment. The compound's physicochemical properties—including solubility in polar aprotic solvents—are frequently optimized for catalytic systems in peer-reviewed studies.

For synthetic chemists, 2060045-18-1 represents a strategic tool in multistep syntheses, particularly when designing chiral auxiliaries or asymmetric catalysts. Its mention in retrosynthetic analysis workflows underscores its importance in academic research and industrial R&D. Recent Google Scholar metrics indicate rising interest in its structure-property correlations, especially for electronic materials development.

The compound's relevance extends to peptide modification strategies, where its sulfonyl bromide moiety facilitates site-specific labeling. This aligns with trending searches for bioconjugation kits and proteomics tools. Regulatory-compliant handling protocols for bromo-substituted intermediates are well-documented, ensuring safe utilization across GMP facilities.

In summary, 4-(2-bromoethanesulfonyl)pyridine (CAS 2060045-18-1) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to automated synthesis platforms and machine-learning-assisted discovery ensures continued relevance in solving contemporary chemical challenges across multiple disciplines.